(5-{[1-(4-nitrobenzyl)-1H-indol-3-yl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetic acid

• IUPAC Name: 2-[(5Z)-5-[[1-[(4-nitrophenyl)methyl]indol-3-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• InChI: InChI=1S/C21H15N3O5S2/c25-19(26)12-23-20(27)18(31-21(23)30)9-14-11-22(17-4-2-1-3-16(14)17)10-13-5-7-15(8-6-13)24(28)29/h1-9,11H,10,12H2,(H,25,26)/b18-9-
• InChI Key: XEZIUTUOOZCCSN-NVMNQCDNSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)[N+](=O)[O-])C=C4C(=O)N(C(=S)S4)CC(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)[N+](=O)[O-])/C=C\4/C(=O)N(C(=S)S4)CC(=O)O
• Molecular Formula: C21H15N3O5S2
• Molecular Weight: 453.5 g/mol

Description

This compound is a complex organic molecule with a molecular formula of C21H15N3O5S2 . It contains several functional groups, including an indole group, a nitrobenzyl group, a thiazolidine ring, and a carboxylic acid group.

Synthesis Analysis

While specific synthesis methods for this exact compound were not found, similar compounds have been synthesized using various methods. For instance, a general synthetic approach for 5-arylidene-2-thioxo-1,3-thiazolidin-4-one derivatives involves the use of primary amines, organic solvents, and heat.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups. The indole group provides aromatic stability, while the nitrobenzyl group may participate in electron-withdrawing interactions. The thiazolidine ring, which contains both sulfur and nitrogen atoms, can contribute to the compound’s reactivity.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis methods, investigation of its physical and chemical properties, and evaluation of its potential biological activities. Given its structural complexity, it could serve as a valuable starting point for the design of new biologically active compounds.